(D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate

• IUPAC Name: (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-[[2-[[(2S)-1-[[(2S)-1-[(2S)-2-[(2-amino-2-oxoethyl)carbamoyl]pyrrolidin-1-yl]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]carbamoyl]pyrrolidin-1-yl]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C83H115N25O17.C2HF3O2/c1-44(2)31-58(71(115)99-56(17-9-27-90-82(85)86)80(124)107-29-11-19-65(107)78(122)94-40-67(84)111)98-69(113)41-95-79(123)66-20-12-30-108(66)81(125)57(18-10-28-91-83(87)88)100-72(116)59(32-45(3)4)101-74(118)61(34-47-37-92-53-15-7-5-13-51(47)53)103-73(117)60(33-46-21-23-50(110)24-22-46)102-77(121)64(42-109)106-75(119)62(35-48-38-93-54-16-8-6-14-52(48)54)104-76(120)63(36-49-39-89-43-96-49)105-70(114)55-25-26-68(112)97-55;3-2(4,5)1(6)7/h5-8,13-16,21-24,37-39,43-45,55-66,92-93,109-110H,9-12,17-20,25-36,40-42H2,1-4H3,(H2,84,111)(H,89,96)(H,94,122)(H,95,123)(H,97,112)(H,98,113)(H,99,115)(H,100,116)(H,101,118)(H,102,121)(H,103,117)(H,104,120)(H,105,114)(H,106,119)(H4,85,86,90)(H4,87,88,91);(H,6,7)/t55-,56-,57-,58-,59-,60-,61+,62-,63-,64-,65-,66-;/m0./s1
• InChI Key: ZBZSQEXGWAJKFR-QFGXOGGWSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCCNC(=N)N)C(=O)N1CCCC1C(=O)NCC(=O)N)NC(=O)CNC(=O)C2CCCN2C(=O)C(CCCNC(=N)N)NC(=O)C(CC(C)C)NC(=O)C(CC3=CNC4=CC=CC=C43)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(CO)NC(=O)C(CC6=CNC7=CC=CC=C76)NC(=O)C(CC8=CN=CN8)NC(=O)C9CCC(=O)N9.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)N1CCC[C@H]1C(=O)NCC(=O)N)NC(=O)CNC(=O)[C@@H]2CCCN2C(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](CC3=CNC4=CC=CC=C43)NC(=O)[C@H](CC5=CC=C(C=C5)O)NC(=O)[C@H](CO)NC(=O)[C@H](CC6=CNC7=CC=CC=C76)NC(=O)[C@H](CC8=CN=CN8)NC(=O)[C@@H]9CCC(=O)N9.C(=O)(C(F)(F)F)O
• Molecular Formula: C85H116F3N25O19
• Molecular Weight: 1849.0 g/mol

Description

“(D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate” is a peptide from GnRH (gonadotropin-releasing hormone) agonists. GnRH, also referred to as LHRH (luteinizing hormone-releasing hormone) or gonadorelin, is crucial for mammalian reproduction and is released from hypothalamic neurons. It is responsible for the secretion of gonadotropins, luteinizing hormone (LH), and follicle-stimulating hormone (FSH), from the pituitary glands.

Molecular Structure Analysis

The empirical formula of “this compound” is C64H83N17O12. The molecular weight is 1282.45. For more detailed structural information, a structural analysis using techniques such as X-ray crystallography or NMR spectroscopy would be required.

Mechanism of Action

Target of Action

The primary target of (D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate, also known as Triptorelin, is the luteinizing hormone-releasing hormone (LHRH) receptor . This receptor plays a crucial role in the regulation of the reproductive system by controlling the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland .

Mode of Action

Triptorelin is a synthetic agonist analog of gonadotropin-releasing hormone (GnRH). It interacts with the LHRH receptor, leading to an initial surge in LH and FSH secretion, followed by a sustained decrease in their production due to receptor downregulation . This results in a decrease in testicular and ovarian steroidogenesis .

Biochemical Pathways

The interaction of Triptorelin with the LHRH receptor affects the hypothalamic-pituitary-gonadal axis . The initial surge in LH and FSH stimulates the testes and ovaries, leading to an increase in the production of sex hormones. The sustained decrease in lh and fsh due to receptor downregulation leads to a decrease in sex hormone production .

Result of Action

The result of Triptorelin’s action is a decrease in the levels of sex hormones in the body . This can lead to effects such as the shrinkage of hormone-dependent tumors, suppression of puberty in children with precocious puberty, and control of hormone levels in patients with sex hormone-related disorders .

Safety and Hazards

“(D-Trp6)-LHRH-Leu-Arg-Pro-Gly amide Trifluoroacetate” may damage fertility or the unborn child. It is advised to obtain special instructions before use, do not handle until all safety precautions have been read and understood, and use personal protective equipment as required.